Cas no 35677-89-5 ((S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate)

(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate structure
35677-89-5 structure
(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate
35677-89-5
C12H13NO4
235.23592
MFCD00674555
54478
489185

(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate Properties

Names and Identifiers

    • N-Cbz-L-homoserine lactone
    • N-((3R)-2-Oxo(3-3,4,5-trihydrofuryl))(phenylmethoxy)carboxamide
    • N-Carbobenzoxy-L-homoserine Lactone
    • N-Z-L-Homoserine lactone
    • (S)-Benzyl (2-oxotetrahydrofuran-3-yl)carbamate
    • Cbz-L-Homoserine lactone
    • (S)-benzyl 2-oxotetrahydrofuran-3-ylcarbamate
    • (S)-α-(Cbz-amino)-γ-butyrolactone
    • 2(S)-2-(benzyloxycarbonylamino)-4-butyrolactone
    • benzyl[(3s)-2-oxotetrahydrofuran-3-yl]carbamate
    • Cbz-L-Homoserine lacto
    • L-2-<(benzyloxycarbonyl)amino>-4-butyrolactone
    • N-Cbz-L-HSL
    • Z-L-homoserine lactone
    • (S)-α-(Benzyloxycarbonylamino)-γ-butyrolactone
    • N-Benzyloxycarbonyl-L-homoserine Lactone
    • (S)-α-(Carbobenzoxyamino)-γ-butyrolactone
    • +Expand
    • MFCD00674555
    • FKWDZIFOVOUDAG-JTQLQIEISA-N
    • 1S/C12H13NO4/c14-11-10(6-7-16-11)13-12(15)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,15)/t10-/m0/s1
    • O=C1OCC[C@@H]1NC(OCC2=CC=CC=C2)=O

Computed Properties

  • 235.084458g/mol
  • 0
  • 1.5
  • 1
  • 4
  • 4
  • 235.084458g/mol
  • 235.084458g/mol
  • 64.6Ų
  • 17
  • 286
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • 4
  • 0

Experimental Properties

  • 1.61920
  • 64.63000
  • 127.0 to 132.0 deg-C
  • 32±2° (c=1.7%, in methanol)
  • [α]20/D −32±2°, c = 1.7% in methanol

(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate Security Information

(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate Customs Data

  • 2932209090

  • China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BYC7-1g
N-Cbz-L-homoserine lactone
 35677-89-5 95%
1g
 $20.00 2024-05-04
A2B Chem LLC
AF56919-1g
N-Cbz-l-homoserine lactone
 35677-89-5 98%(HPLC)
1g
 $17.00 2024-04-20
abcr
AB313887-1 g
N-Cbz-L-homoserine lactone, 95% (Cbz-L-Hsl); .
 35677-89-5 95%
1 g
 €87.80 2023-07-19
Alichem
A159002405-25g
(S)-Benzyl (2-oxotetrahydrofuran-3-yl)carbamate
 35677-89-5 95%
25g
 $181.80 2023-09-02
Chemenu
CM119078-25g
N-Cbz-L-homoserine Lactone
 35677-89-5 95%
25g
 $184 2021-08-06
Enamine
EN300-316855-0.05g
benzyl N-[(3S)-2-oxooxolan-3-yl]carbamate
 35677-89-5 95%
0.05g
 $19.0 2023-09-05
eNovation Chemicals LLC
D913178-5g
N-Cbz-L-homoserine Lactone
 35677-89-5 95%
5g
 $190 2021-09-29
Fluorochem
078856-1g
Cbz-L-Homoserine lactone
 35677-89-5 95%
1g
 ￡11.00 2022-03-01
TRC
B194170-100mg
(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate
 35677-89-5
100mg
 $ 64.00 2023-04-19
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
GH0095-1g
(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate
 35677-89-5 ≥98%
1g
 ￥120元 2023-09-15

(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate Synthesis

Synthetic Circuit 1

118219-23-1 118219-23-1
35677-89-5 35677-89-5
87219-29-2 87219-29-2
Reaction Conditions
1.1 Reagents: Biphenyl Catalysts: 2,2′-Bipyridine ,  1-Methylimidazole ,  Tempo ,  Copper(1+), tetrakis(acetonitrile)-, (T-4)-, 1,1,1-trifluoromethanesulfonate (1:… Solvents: Acetonitrile ;  6 h, 22 °C
1.2 Solvents: Water ;  15 min, rt
Reference
Efficient and Selective Cu/Nitroxyl-Catalyzed Methods for Aerobic Oxidative Lactonization of Diols
Xie, Xiaomin; et al, Journal of the American Chemical Society, 2015, 137(11), 3767-3770

Synthetic Circuit 2

1152-61-0 1152-61-0
35677-89-5 35677-89-5
87219-29-2 87219-29-2
Reaction Conditions
1.1 Reagents: Calcium chloride ,  Sodium borohydride Solvents: Ethanol ,  Tetrahydrofuran ;  25 °C; 25 °C → 0 °C; 12 h, rt
1.2 Reagents: Citric acid Solvents: Water ;  0 °C
2.1 Reagents: Biphenyl Catalysts: 2,2′-Bipyridine ,  1-Methylimidazole ,  Tempo ,  Copper(1+), tetrakis(acetonitrile)-, (T-4)-, 1,1,1-trifluoromethanesulfonate (1:… Solvents: Acetonitrile ;  6 h, 22 °C
2.2 Solvents: Water ;  15 min, rt
Reference
Efficient and Selective Cu/Nitroxyl-Catalyzed Methods for Aerobic Oxidative Lactonization of Diols
Xie, Xiaomin; et al, Journal of the American Chemical Society, 2015, 137(11), 3767-3770

(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate Raw materials

(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate Preparation Products

(S)-Benzyl (2-Oxotetrahydrofuran-3-yl)carbamate Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.
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(CAS:35677-89-5)
ZHANG HUAN
18827031272
1438980011@qq.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
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(CAS:35677-89-5)
SUN WEN TING
13914000513
sales1@senfeida.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:35677-89-5)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
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(CAS:35677-89-5)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:35677-89-5)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:35677-89-5)
XU NV SHI
15221998634
1986399151@qq.com

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